Cas no 17681-50-4 (Cibacron Brilliant Red 3B-A)

• Product Name: Cibacron Brilliant Red 3B-A
• CAS No: 17681-50-4
• MF: C₃₂H₁₉ClN₈Na₄O₁₄S₄
• MW: 995.210543870926
• CID: 156912
• PubChem ID: 72235
• Update Time: 2025-07-19

Cibacron Brilliant Red 3B-A Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,5-(benzoylamino)-3-[2-[5-[[4-chloro-6-[(4-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-2-sulfophenyl]diazenyl]-4-hydroxy-,sodium salt (1:4)
• 2,7-Naphthalenedisulfonicacid,5-(benzoylamino)-3-[2-[5-[[4-chloro-6-[(4-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-2-sulfop
• 2,7-Naphthalenedisulfonicacid,5-(benzoylamino)-3-[2-[5-[[4-chloro-6-[(4-sulfophenyl)amino]-1,3...
• cibacron brilliant red 3B-A
• REACTIVE RED 4
• Chemictive Red 8BH
• Cibacron Red 3BA
• Procion Brilliant Red H 7B
• Procion Brilliant Red H 7BS
• TER 12
• CI 18105
• Reactive Red K-7B
• C.I. Reactive Red 4
• Cibacron Brilliant Red
• cibacron brilliant red K-7B
• DTXSID40889391
• NS00053487
• MFCD00009690
• 17681-50-4
• Procion Red H7B
• Cibacron Brilliant Red 3B-A, Dye content 50 %
• Tetrasodium 5-(benzoylamino)-3-((5-((4-chloro-6-((4-sulphonatophenyl)amino)-1,3,5-triazin-2-yl)amino)-2-sulphonatophenyl)azo)-4-hydroxynaphthalene-2,7-disulphonate
• 2,7-Naphthalenedisulfonic acid, 5-(benzoylamino)-3-((5-((4-chloro-6-((4-sulfophenyl)amino)-1,3,5-triazin-2-yl)amino)-2-sulfophenyl)azo)-4-hydroxy-, tetrasodium salt
• tetrasodium;5-benzamido-3-[[5-[[4-chloro-6-(4-sulfonatoanilino)-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]diazenyl]-4-hydroxynaphthalene-2,7-disulfonate
• EINECS 241-663-8
• 2,7-Naphthalenedisulfonic acid, 5-(benzoylamino)-3-(2-(5-((4-chloro-6-((4-sulfophenyl)amino)-1,3,5-triazin-2-yl)amino)-2-sulfophenyl)diazenyl)-4-hydroxy-, sodium salt (1:4)
• Cibacron Brilliant Red 3B-A

• Inchi： 1S/C32H23ClN8O14S4.4Na/c33-30-37-31(34-18-6-9-20(10-7-18)56(44,45)46)39-32(38-30)35-19-8-11-24(58(50,51)52)22(14-19)40-41-27-25(59(53,54)55)13-17-12-21(57(47,48)49)15-23(26(17)28(27)42)36-29(43)16-4-2-1-3-5-16;;;;/h1-15,42H,(H,36,43)(H,44,45,46)(H,47,48,49)(H,50,51,52)(H,53,54,55)(H2,34,35,37,38,39);;;;/q;4*+1/p-4/b41-40+;;;;
• InChI Key： NUZJNUDPZLPKAR-CARHPIHDSA-J
• SMILES： ClC1N=C(N=C(N=1)NC1C=CC(=C(C=1)/N=N/C1=C(C=C2C=C(C=C(C2=C1O)NC(C1C=CC=CC=1)=O)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])NC1C=CC(=CC=1)S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 993.918
• Monoisotopic Mass: 993.918
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 63
• Rotatable Bond Count: 8
• Complexity: 2020
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 207
• Topological Polar Surface Area: 362

Experimental Properties

• Color/Form: Dark red powder
• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: In watersolubility (25℃) by 50g/L

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on Cibacron Brilliant Red 3B-A

Introduction to Cas No17681-50-4 and Cibacron Brilliant Red 3B-A

Cas No17681-50-4 is a specific identifier for a chemical compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, known for its unique molecular structure and properties, has found applications in various research and industrial settings. One of the most notable derivatives of this compound is Cibacron Brilliant Red 3B-A, a dye that has been widely used in biochemical assays and diagnostic formulations.

The molecular composition of Cas No17681-50-4 contributes to its versatility, enabling it to interact with biological molecules in a highly specific manner. This interaction has been leveraged in the development of novel therapeutic agents and diagnostic tools. Recent studies have highlighted the compound's potential in modulating enzyme activity, which could have implications for the treatment of various metabolic disorders.

In the realm of biochemical research, Cibacron Brilliant Red 3B-A has been employed as a fluorescent marker in cellular imaging techniques. Its ability to bind to specific proteins and nucleic acids makes it an invaluable tool for researchers studying protein-protein interactions and gene expression patterns. The dye's high affinity and stability under various conditions have made it a preferred choice for high-throughput screening assays.

Recent advancements in synthetic chemistry have allowed for the development of modified versions of Cas No17681-50-4, which exhibit enhanced properties such as improved solubility and bioavailability. These modifications have opened up new avenues for drug development, particularly in the area of targeted therapies. By optimizing the molecular structure, researchers have been able to create compounds that exhibit greater selectivity and efficacy.

The applications of Cibacron Brilliant Red 3B-A extend beyond diagnostics and research. In industrial settings, this dye is used as a colorant in various products, including textiles and plastics. Its vibrant color and stability under environmental stressors make it a desirable component in these applications. Additionally, the compound's compatibility with other materials has led to its use in formulating specialized coatings that enhance durability and resistance to degradation.

The safety profile of Cas No17681-50-4 and its derivatives is another critical aspect that has been extensively studied. Extensive toxicological assessments have demonstrated that these compounds are well-tolerated when used within recommended guidelines. This has fostered confidence among researchers and industry professionals, facilitating their widespread adoption in various applications.

The future prospects for Cas No17681-50-4 and Cibacron Brilliant Red 3B-A are promising, with ongoing research focusing on expanding their utility in pharmaceuticals, diagnostics, and materials science. Innovations such as nanotechnology-based delivery systems are being explored to enhance the efficacy of these compounds further. As our understanding of their mechanisms of action continues to evolve, new applications are likely to emerge, reinforcing their significance in modern science and industry.